Cas no 23966-69-0 (Ethanaminium,2-[(2-butoxy-3-methoxybenzoyl)oxy]-N,N,N-trimethyl-, iodide (1:1))

• Product name: Ethanaminium,2-[(2-butoxy-3-methoxybenzoyl)oxy]-N,N,N-trimethyl-, iodide (1:1)
• CAS No: 23966-69-0
• MF: C₁₇H₂₈INO₄
• MW: 437.312997817993
• CID: 267954
• PubChem ID: 32173

Ethanaminium,2-[(2-butoxy-3-methoxybenzoyl)oxy]-N,N,N-trimethyl-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• Ethanaminium,2-[(2-butoxy-3-methoxybenzoyl)oxy]-N,N,N-trimethyl-, iodide (1:1)
• 2-(dimethylamino)ethyl 2-butoxy-3-methoxybenzoate,iodomethane
• 2-Butoxy-3-methoxybenzoic acid methyliodide, 2-(dimethylamino)ethyl ester
• 23966-69-0
• BENZOIC ACID, 2-BUTOXY-3-METHOXY-, 2-(DIMETHYLAMINO)ETHYL ESTER, METHYLIODIDE
• DTXSID50178687

• Inchi： InChI=1S/C16H25NO4.CH3I/c1-5-6-11-20-15-13(8-7-9-14(15)19-4)16(18)21-12-10-17(2)3;1-2/h7-9H,5-6,10-12H2,1-4H3;1H3
• InChI Key： AOQRGHOMWDKWEI-UHFFFAOYSA-N
• SMILES： CI.CCCCOC1C(OC)=CC=CC=1C(OCCN(C)C)=O

Computed Properties

• Exact Mass: 437.10594
• Monoisotopic Mass: 437.10631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 10
• Complexity: 298
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48Ų

Experimental Properties

• PSA: 48